Cas no 65260-82-4 (Isovaline,3,3-dimethyl-, methyl ester (9CI))

Isovaline, 3,3-dimethyl-, methyl ester (9CI) is a specialized ester derivative of isovaline, characterized by its dimethyl substitution at the 3-position and methyl ester functionalization. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which may influence steric and electronic properties. The dimethyl group enhances steric hindrance, potentially improving selectivity in reactions, while the methyl ester provides a versatile handle for further derivatization. Its well-defined molecular structure makes it suitable for applications in peptide mimetics, chiral intermediates, and asymmetric synthesis. The compound’s stability and reactivity profile are advantageous for controlled synthetic processes.
Isovaline,3,3-dimethyl-, methyl ester (9CI) structure
65260-82-4 structure
Product Name:Isovaline,3,3-dimethyl-, methyl ester (9CI)
CAS No:65260-82-4
MF:C8H17NO2
MW:159.2260825634
CID:501490
PubChem ID:75488098
Update Time:2025-10-29

Isovaline,3,3-dimethyl-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Isovaline,3,3-dimethyl-, methyl ester (9CI)
    • EN300-7004080
    • METHYL 2-AMINO-2,3,3-TRIMETHYLBUTANOATE
    • 65260-82-4
    • Inchi: 1S/C8H17NO2/c1-7(2,3)8(4,9)6(10)11-5/h9H2,1-5H3
    • InChI Key: SPJBRWUWEUROCQ-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C)(C(C)(C)C)N)=O

Computed Properties

  • Exact Mass: 159.125928785g/mol
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.3Ų

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Additional information on Isovaline,3,3-dimethyl-, methyl ester (9CI)

Compound CAS No. 65260-82-4: Isovaline, 3,3-dimethyl-, methyl ester (9CI)

The compound with CAS No. 65260-82-4, commonly referred to as Isovaline, 3,3-dimethyl-, methyl ester (9CI), is a significant molecule in the field of organic chemistry and biochemistry. This compound is a derivative of isovaline, a non-proteinogenic amino acid, and its methyl ester form adds unique properties that make it valuable in various applications.

Recent studies have highlighted the potential of Isovaline, 3,3-dimethyl-, methyl ester in drug discovery and development. Researchers have explored its role as a building block in synthesizing complex molecules with bioactive properties. The methyl ester group enhances the compound's stability and solubility, making it an ideal candidate for pharmaceutical applications.

In terms of synthesis, the compound can be derived through a variety of methods, including enzymatic catalysis and traditional organic synthesis techniques. The use of biocatalysts has been particularly promising, as it allows for the production of enantiomerically pure compounds, which are highly desirable in the pharmaceutical industry.

The structural uniqueness of CAS No. 65260-82-4 lies in its branched amino acid backbone and the presence of the methyl ester group. This structure contributes to its ability to interact with biological systems in specific ways, making it a subject of interest in both academic and industrial research settings.

Furthermore, advancements in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to better understand the physical and chemical properties of this compound. These insights are crucial for optimizing its use in various applications.

In conclusion, Isovaline, 3,3-dimethyl-, methyl ester (9CI) represents a versatile molecule with significant potential in drug development and other areas of organic chemistry. Its unique properties and the ongoing research into its applications continue to expand our understanding of its utility in modern science.

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